Cas no 1892326-33-8 (2-2-methoxy-5-(trifluoromethyl)phenylmorpholine)

• Product Name: 2-2-methoxy-5-(trifluoromethyl)phenylmorpholine
• CAS No: 1892326-33-8
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 6440175
• PubChem ID: 117406696
• Update Time: 2025-05-19

2-2-methoxy-5-(trifluoromethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-2-methoxy-5-(trifluoromethyl)phenylmorpholine
• EN300-1965403
• 1892326-33-8
• 2-[2-methoxy-5-(trifluoromethyl)phenyl]morpholine

• Inchi： 1S/C12H14F3NO2/c1-17-10-3-2-8(12(13,14)15)6-9(10)11-7-16-4-5-18-11/h2-3,6,11,16H,4-5,7H2,1H3
• InChI Key： XSLLMQFNRGJAKF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1CNCCO1)OC)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-2-methoxy-5-(trifluoromethyl)phenylmorpholine

Comprehensive Overview of 2-2-methoxy-5-(trifluoromethyl)phenylmorpholine (CAS No. 1892326-33-8)

In the realm of specialized chemical compounds, 2-2-methoxy-5-(trifluoromethyl)phenylmorpholine (CAS No. 1892326-33-8) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its morpholine core and trifluoromethylphenyl substitution, has garnered attention in pharmaceutical and agrochemical research. Its methoxy and trifluoromethyl functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery has propelled the relevance of 2-2-methoxy-5-(trifluoromethyl)phenylmorpholine. Researchers are particularly intrigued by its potential role in modulating bioavailability and metabolic stability, key factors in the development of next-generation therapeutics. Recent studies highlight the compound's utility in designing kinase inhibitors and GPCR-targeted molecules, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the morpholine ring in this compound offers remarkable versatility. Its incorporation into molecular frameworks often enhances water solubility and pharmacokinetic profiles, addressing common challenges in drug formulation. The presence of the trifluoromethyl group (a "CF3" moiety) is particularly noteworthy, as this structural element frequently improves lipophilicity and membrane permeability - critical parameters in modern medicinal chemistry.

Industrial applications of CAS 1892326-33-8 extend beyond pharmaceuticals. The agrochemical sector has shown interest in this compound for developing novel crop protection agents. The methoxy-phenyl segment combined with the morpholine structure may contribute to unique modes of action against plant pathogens, responding to the global need for sustainable agricultural solutions. This dual applicability in life sciences underscores the compound's strategic importance.

Analytical characterization of 2-2-methoxy-5-(trifluoromethyl)phenylmorpholine reveals fascinating spectroscopic properties. Nuclear Magnetic Resonance (NMR) studies typically show distinctive patterns for the aromatic protons adjacent to the methoxy group, while the morpholine protons exhibit characteristic multiplicity. Mass spectrometry analysis confirms the molecular ion peak consistent with the expected molecular weight, providing reliable quality control parameters for manufacturers and researchers alike.

Environmental and safety profiles of CAS 1892326-33-8 have become increasingly important considerations. While not classified as hazardous under standard regulations, proper handling procedures are recommended, especially concerning its organic solvent solubility. The compound's biodegradability and ecotoxicological parameters are subjects of ongoing investigation, reflecting the chemical industry's commitment to green chemistry principles.

Market dynamics for 2-2-methoxy-5-(trifluoromethyl)phenylmorpholine reflect broader trends in fine chemicals supply chains. With Asia emerging as a major production hub, quality consistency and regulatory compliance have become key differentiators among suppliers. The compound's pricing structure typically depends on purity grades, with pharmaceutical-grade material commanding premium values in specialized markets.

Future research directions for this compound may explore its potential in material science applications, particularly in designing functional polymers or liquid crystal systems. The combination of aromatic and heterocyclic components in its structure offers intriguing possibilities for creating advanced materials with tailored electronic or optical properties. Such interdisciplinary applications could significantly expand the commercial significance of this versatile chemical entity.

For researchers seeking detailed technical specifications of 2-2-methoxy-5-(trifluoromethyl)phenylmorpholine, comprehensive spectral data (including 1H NMR, 13C NMR, and HPLC chromatograms) are typically available from specialty chemical suppliers. These resources facilitate proper compound identification and support method development in various analytical applications, ensuring research reproducibility and quality assurance in both academic and industrial settings.

The synthesis of CAS 1892326-33-8 typically involves multi-step organic transformations, with key steps including aryl-morpholine coupling and selective functionalization of the phenyl ring. Process optimization efforts continue to focus on improving atom economy and reducing organic waste generation, aligning with sustainable chemistry initiatives. These advancements contribute to more cost-effective production while minimizing environmental impact.

In conclusion, 2-2-methoxy-5-(trifluoromethyl)phenylmorpholine represents a compelling case study in modern structural-activity relationship research. Its balanced combination of hydrophilic (morpholine) and lipophilic (trifluoromethylphenyl) elements makes it particularly valuable for addressing contemporary challenges in drug design and material engineering. As scientific understanding of this compound deepens, its applications will likely expand into new frontiers of chemical innovation.